Cas no 63968-87-6 (Benzene, 1-(4-bromobutoxy)-2-(phenylthio)-)

• Product Name: Benzene, 1-(4-bromobutoxy)-2-(phenylthio)-
• CAS No: 63968-87-6
• MF: C₁₆H₁₇BrOS
• MW: 337.274582624435
• CID: 1664067
• Update Time: 2024-09-03

Benzene, 1-(4-bromobutoxy)-2-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(4-bromobutoxy)-2-(phenylthio)-

• Inchi： 1S/C16H17BrOS/c17-12-6-7-13-18-15-10-4-5-11-16(15)19-14-8-2-1-3-9-14/h1-5,8-11H,6-7,12-13H2
• InChI Key： CTXNGHXMWGDHON-UHFFFAOYSA-N
• SMILES： C1(OCCCCBr)=CC=CC=C1SC1=CC=CC=C1

Computed Properties

• Exact Mass: 336.01841

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 422.1±30.0 °C(Predicted)
• PSA: 9.23